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Cat. No.: B1196316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,3-Dimethylhexane is a branched-chain alkane with the chemical formula C8H18. As an

isomer of octane, its distinct molecular structure imparts specific thermodynamic properties that

are of interest in various fields, including fuel technology, chemical synthesis, and as a

reference compound in physical chemistry. This technical guide provides a comprehensive

overview of the core thermodynamic properties of 3,3-Dimethylhexane, complete with

quantitative data, detailed experimental protocols for their determination, and a visualization of

the interplay between these properties.

Core Thermodynamic and Physical Properties
The following table summarizes the key thermodynamic and physical properties of 3,3-
Dimethylhexane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1196316?utm_src=pdf-interest
https://www.benchchem.com/product/b1196316?utm_src=pdf-body
https://www.benchchem.com/product/b1196316?utm_src=pdf-body
https://www.benchchem.com/product/b1196316?utm_src=pdf-body
https://www.benchchem.com/product/b1196316?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units

Molecular Formula C8H18 -

Molecular Weight 114.23 g/mol

Melting Point -126.1 °C

Boiling Point 111.9 °C

Vapor Pressure 28.6 mmHg at 25°C

Density 0.711 g/cm³ at 20°C

Standard Enthalpy of

Formation (liquid)
-225.9 ± 1.0 kJ/mol

Standard Enthalpy of

Formation (gas)
-187.7 ± 1.0 kJ/mol

Enthalpy of Vaporization 38.2 kJ/mol at 25°C

Standard Molar Entropy (liquid) 333.34 J/(mol·K)

Molar Heat Capacity (liquid) 239.9 J/(mol·K) at 298.15 K

Flash Point 7 °C

Experimental Protocols
The determination of the thermodynamic properties of 3,3-Dimethylhexane relies on precise

and well-established experimental techniques. The following sections detail the methodologies

employed for measuring key parameters.

Enthalpy of Combustion and Formation
The standard enthalpy of formation of 3,3-Dimethylhexane is typically determined indirectly

through the measurement of its enthalpy of combustion using a bomb calorimeter.

Experimental Workflow: Bomb Calorimetry
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Sample Preparation: A precisely weighed sample of high-purity 3,3-Dimethylhexane is

placed in a sample holder within a high-pressure vessel, known as a "bomb."

Pressurization: The bomb is then filled with an excess of pure oxygen to a pressure of

approximately 30 atm.

Immersion: The sealed bomb is immersed in a known quantity of water in a well-insulated

container (the calorimeter). The initial temperature of the water is recorded with high

precision.

Ignition: The sample is ignited electrically. The combustion of the hydrocarbon releases heat,

which is transferred to the surrounding water and the calorimeter, causing a rise in

temperature.

Temperature Measurement: The temperature of the water is monitored and recorded until it

reaches a maximum and begins to cool.

Calculation: The heat of combustion is calculated from the temperature rise, the heat

capacity of the calorimeter system (which is predetermined by burning a standard substance

like benzoic acid), and the mass of the 3,3-Dimethylhexane sample.[1][2]

Enthalpy of Formation Calculation: The standard enthalpy of formation is then calculated

from the experimentally determined enthalpy of combustion using Hess's Law, along with the

known standard enthalpies of formation of the combustion products (CO2 and H2O).

Enthalpy of Vaporization
The enthalpy of vaporization, the energy required to transform a given quantity of a substance

from a liquid into a gas at a given pressure, is often measured using a specialized calorimeter.

Experimental Workflow: Vaporization Calorimetry (Osborne and Ginnings Method)

Apparatus: A vaporization calorimeter, such as the one developed by Osborne and Ginnings,

is used.[3][4] This apparatus consists of a sample vessel equipped with a heater and a

system for the controlled withdrawal of vapor.
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Sample Introduction: A known mass of 3,3-Dimethylhexane is introduced into the

calorimeter.

Heating and Vaporization: The liquid is heated to its boiling point at a constant pressure. A

controlled amount of electrical energy is supplied to the heater to induce vaporization.

Vapor Removal: The vapor produced is carefully removed and its quantity is determined

(e.g., by condensation and weighing).

Energy Measurement: The electrical energy supplied to the heater is precisely measured.

Calculation: The enthalpy of vaporization is calculated by dividing the energy supplied by the

amount of substance vaporized.

Vapor Pressure
The vapor pressure of a volatile compound like 3,3-Dimethylhexane can be determined using

various methods, including the static method and the Reid method.

Experimental Workflow: Static Method

Sample Degassing: A sample of 3,3-Dimethylhexane is placed in a thermostatted container

connected to a pressure-measuring device (manometer). The sample is thoroughly

degassed to remove any dissolved air.

Equilibration: The container is maintained at a constant temperature, allowing the liquid and

vapor phases to reach equilibrium.

Pressure Measurement: The pressure of the vapor in equilibrium with the liquid is measured

by the manometer. This is the vapor pressure at that specific temperature.

Temperature Variation: The process is repeated at different temperatures to obtain a vapor

pressure curve.

Heat Capacity
The heat capacity of 3,3-Dimethylhexane in its liquid and gaseous states is determined using

calorimetry.
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Experimental Workflow: Adiabatic Calorimetry

Calorimeter Setup: A known mass of 3,3-Dimethylhexane is placed in a sample container

within an adiabatic calorimeter. An adiabatic shield surrounds the sample container to

minimize heat exchange with the surroundings.

Heating: A precisely measured amount of electrical energy is supplied to a heater in contact

with the sample, causing a small increase in temperature.

Temperature Measurement: The temperature of the sample is accurately measured before

and after the energy input.

Calculation: The heat capacity is calculated by dividing the energy input by the resulting

temperature change and the amount of the substance.[5][6]

Interrelation of Thermodynamic Properties
The various thermodynamic properties of 3,3-Dimethylhexane are not independent but are

interconnected through fundamental thermodynamic relationships. The following diagram

illustrates some of these key relationships.
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Caption: Interrelationships between key thermodynamic properties of 3,3-Dimethylhexane.

This guide provides a foundational understanding of the thermodynamic properties of 3,3-
Dimethylhexane. For professionals in research and drug development, this information is

crucial for modeling chemical processes, predicting reaction outcomes, and ensuring the safe

and efficient handling of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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